Cas no 441291-47-0 (N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(trifluoromethyl)benzamide)

• Product Name: N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(trifluoromethyl)benzamide
• CAS No: 441291-47-0
• MF: C₁₇H₁₃F₃N₂O₂S
• MW: 366.357533216476
• CID: 6528086
• Update Time: 2025-11-01

N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(trifluoromethyl)benzamide
• Benzamide, N-(4-methoxy-3-methyl-2(3H)-benzothiazolylidene)-3-(trifluoromethyl)-

• Inchi： 1S/C17H13F3N2O2S/c1-22-14-12(24-2)7-4-8-13(14)25-16(22)21-15(23)10-5-3-6-11(9-10)17(18,19)20/h3-9H,1-2H3
• InChI Key： RYFIVQJUZDGIKR-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(OC)C=CC=C2S1)(=O)C1=CC=CC(C(F)(F)F)=C1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 478.4±55.0 °C(Predicted)
• pka: -1.52±0.20(Predicted)

Additional information on N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(trifluoromethyl)benzamide

Introduction to Compound CAS No 441291-47-0: N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(trifluoromethyl)benzamide

The compound CAS No 441291-47-0, also known as N-(2E)-4-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-(trifluoromethyl)benzamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied for their unique electronic properties and bioactivity. The structure of this compound is characterized by a benzothiazole ring system with substituents that include a methoxy group, a methyl group, and a trifluoromethyl group. These substituents play a crucial role in determining the compound's chemical reactivity and biological activity.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery and material science. For instance, researchers have explored the use of these compounds as potential candidates for anti-cancer drugs due to their ability to inhibit specific enzymes involved in cell proliferation. The presence of the trifluoromethyl group in this compound further enhances its stability and lipophilicity, making it an attractive candidate for drug delivery systems. Additionally, the methoxy and methyl groups contribute to the molecule's solubility and bioavailability, which are critical factors in pharmaceutical applications.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic aromatic substitution and condensation reactions. These reactions require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways for such complex molecules. For example, the use of transition metal catalysts has significantly improved the selectivity and efficiency of these reactions.

In terms of applications, this compound has shown promise in the field of optoelectronics. Its unique electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and other electronic devices. The benzothiazole core is known for its high electron mobility and photoluminescence properties, which are essential for such applications. Furthermore, the trifluoromethyl group enhances the molecule's stability under harsh operating conditions, making it a robust candidate for high-performance electronic materials.

From a structural standpoint, the compound's benzothiazole ring system is a key feature that contributes to its reactivity and selectivity in various chemical transformations. The 2E configuration of the imine group within the ring system plays a significant role in determining its electronic properties. Recent computational studies have provided deeper insights into the molecular orbital structure of this compound, revealing its potential as a versatile building block for more complex molecular architectures.

In conclusion, CAS No 441291-47-0 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, material science, and organic electronics. As research continues to uncover new properties and applications for this compound, it is poised to play an increasingly important role in advancing modern chemistry and technology.